Cas no 34352-86-8 (Benzene, 1-(1-methylethenyl)-4-(2-methylpropyl)-)
34352-86-8 structure
Product Name:Benzene, 1-(1-methylethenyl)-4-(2-methylpropyl)-
CAS No:34352-86-8
MF:C13H18
MW:174.282023906708
CID:1462368
PubChem ID:10176333
Update Time:2025-04-20
Benzene, 1-(1-methylethenyl)-4-(2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(1-methylethenyl)-4-(2-methylpropyl)-
- 1-(2-methylpropyl)-4-prop-1-en-2-ylbenzene
- 1-(2-methylpropyl)-4-(prop-1-en-2-yl)benzene
- 34352-86-8
- 4-isobutyl-alpha-methylstyrene
- MXWQCJIFJKBTOT-UHFFFAOYSA-N
- 2-(4-isobutylphenyl)propene
- AKOS013993821
- DTXSID00436406
-
- Inchi: 1S/C13H18/c1-10(2)9-12-5-7-13(8-6-12)11(3)4/h5-8,10H,3,9H2,1-2,4H3
- InChI Key: MXWQCJIFJKBTOT-UHFFFAOYSA-N
- SMILES: C(C)(C)CC1C=CC(C(=C)C)=CC=1
Computed Properties
- Exact Mass: 174.14094
- Monoisotopic Mass: 174.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 1-(1-methylethenyl)-4-(2-methylpropyl)- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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